2-fluoro-N-(4-nitrophenyl)benzamide

• IUPAC Name: 2-fluoro-N-(4-nitrophenyl)benzamide
• InChI: InChI=1S/C13H9FN2O3/c14-12-4-2-1-3-11(12)13(17)15-9-5-7-10(8-6-9)16(18)19/h1-8H,(H,15,17)
• InChI Key: BYLPNCMTNANHEY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)[N+](=O)[O-])F
• Molecular Formula: C13H9FN2O3
• DSSTOX Substance ID: DTXSID401292414
• Molecular Weight: 260.22 g/mol
• CAS RN: 350-97-0

Description

2-Fluoro-N-(4-nitrophenyl)benzamide, also known as FNBP, is an organic compound belonging to the class of aromatic amides. It is a yellow crystalline solid with a molecular formula of C11H8FN2O3 and a molar mass of 243.19 g/mol. FNBP has a variety of applications in the field of organic synthesis, such as in the synthesis of other organic compounds. It is also used in the synthesis of pharmaceuticals, pesticides, and other industrial chemicals.

Scientific Research Applications

2-fluoro-N-(4-nitrophenyl)benzamide is widely used in scientific research, particularly in the fields of organic synthesis and medicinal chemistry. It is used in the synthesis of pharmaceuticals, pesticides, and other industrial chemicals. In addition, 2-fluoro-N-(4-nitrophenyl)benzamide is used as a reagent in the synthesis of a variety of compounds, including heterocyclic compounds, polymers, and polysaccharides. It is also used in the synthesis of biologically active compounds, such as antibiotics and antifungal agents.

Mechanism of Action

2-fluoro-N-(4-nitrophenyl)benzamide is an aromatic amide that can undergo a variety of reactions, such as nucleophilic substitution, electrophilic addition, and condensation reactions. In particular, 2-fluoro-N-(4-nitrophenyl)benzamide can undergo nucleophilic substitution reactions with nucleophiles such as amines, alcohols, and carboxylic acids. This reaction is facilitated by the presence of a base, such as sodium hydroxide or potassium hydroxide.
Biochemical and Physiological Effects
2-fluoro-N-(4-nitrophenyl)benzamide has been studied for its potential biochemical and physiological effects on organisms. Studies have shown that it can inhibit the growth of certain bacteria and fungi, and it has also been found to have anti-inflammatory and anti-oxidant properties. In addition, 2-fluoro-N-(4-nitrophenyl)benzamide has been found to have cytotoxic effects on certain cancer cell lines, suggesting potential applications in cancer therapy.

Advantages and Limitations for Lab Experiments

2-fluoro-N-(4-nitrophenyl)benzamide is a relatively stable compound, and it is relatively easy to synthesize and purify. It is also relatively inexpensive to obtain, making it an attractive reagent for laboratory experiments. However, it is important to note that 2-fluoro-N-(4-nitrophenyl)benzamide is toxic and should be handled with care. In addition, it is important to ensure that the reaction conditions are properly controlled, as the product can be unstable and can decompose if not handled correctly.

Future Directions

Future research on 2-fluoro-N-(4-nitrophenyl)benzamide may focus on further exploring its potential applications in medicinal chemistry and organic synthesis. In particular, further research may focus on developing new synthetic methods for the production of 2-fluoro-N-(4-nitrophenyl)benzamide, as well as exploring its potential applications in the synthesis of other organic compounds. Additionally, further studies may be conducted to explore the biochemical and physiological effects of 2-fluoro-N-(4-nitrophenyl)benzamide on organisms. Finally, further research may focus on developing more efficient and cost-effective methods for the synthesis and purification of 2-fluoro-N-(4-nitrophenyl)benzamide.

Synthesis Methods

2-fluoro-N-(4-nitrophenyl)benzamide is synthesized from the reaction of 4-nitrophenol and 2-fluorobenzoyl chloride in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction is carried out in an aqueous or organic solvent, such as ethanol or acetone. The reaction mechanism involves the formation of an intermediate 4-nitro-2-fluorobenzamide, which then undergoes a nucleophilic substitution with the base. The resulting product is then isolated and purified by recrystallization.